![molecular formula C7H9F3O2 B6186281 [3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol CAS No. 2639450-80-7](/img/no-structure.png)
[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol
Description
“[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol” is a chemical compound with the CAS Number: 2305254-89-9 . It has a molecular weight of 182.14 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9F3O2/c8-7(9,10)5-1-6(2-5,3-11)12-4-5/h11H,1-4H2 . This code provides a standard way to encode the compound’s molecular structure.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol involves the conversion of a bicyclic ketone to a bicyclic alcohol through a reduction reaction.", "Starting Materials": [ "3,3,3-trifluorocyclobutanone", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Add 3,3,3-trifluorocyclobutanone to a reaction flask", "Add a solution of sodium borohydride in methanol to the reaction flask", "Heat the reaction mixture to reflux for 2 hours", "Allow the reaction mixture to cool to room temperature", "Add water to the reaction mixture and stir", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain [3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol" ] } | |
CAS RN |
2639450-80-7 |
Product Name |
[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol |
Molecular Formula |
C7H9F3O2 |
Molecular Weight |
182.1 |
Purity |
95 |
Origin of Product |
United States |
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